4-[2-(2-Methylbenzoyl)hydrazino]-4-oxobutanoic acid

• IUPAC Name: 4-[2-(2-methylbenzoyl)hydrazinyl]-4-oxobutanoic acid
• InChI: InChI=1S/C12H14N2O4/c1-8-4-2-3-5-9(8)12(18)14-13-10(15)6-7-11(16)17/h2-5H,6-7H2,1H3,(H,13,15)(H,14,18)(H,16,17)
• InChI Key: DSRNODSTDLPDOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NNC(=O)CCC(=O)O
• Molecular Formula: C12H14N2O4
• Molecular Weight: 250.25 g/mol

Description

4-[2-(2-Methylbenzoyl)hydrazino]-4-oxobutanoic acid, or MBHOB, is a synthetic organic compound with a wide range of applications in scientific research. It is a white powder that is soluble in water, ethanol, and methanol and is used as a reagent in various organic syntheses. MBHOB is mainly used in studies involving biochemistry and physiology, as it has a number of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MBHOB is not fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, MBHOB increases the levels of acetylcholine in the body, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of MBHOB are not fully understood. However, it is believed to have a number of effects, including the inhibition of the enzyme acetylcholinesterase, the stimulation of the release of the neurotransmitter acetylcholine, the inhibition of the enzyme monoamine oxidase, the stimulation of the release of the neurotransmitter serotonin, and the inhibition of the enzyme cyclooxygenase. These effects can lead to a variety of biochemical and physiological changes in the body, including increased alertness, increased focus, increased energy, increased appetite, increased libido, and increased motor coordination.

Advantages and Limitations for Lab Experiments

The main advantage of using MBHOB in laboratory experiments is that it is relatively easy to synthesize and is relatively stable when stored. It is also relatively inexpensive compared to other reagents. However, there are some limitations to using MBHOB in laboratory experiments. It is not very soluble in water, so it is not suitable for experiments involving aqueous solutions. In addition, it is not very stable when exposed to light or heat, so it must be stored in a cool, dark place.

Future Directions

The future directions for MBHOB are numerous. One potential future direction is to explore the effects of MBHOB on various hormones and neurotransmitters. Another potential future direction is to explore the effects of MBHOB on various diseases, such as Alzheimer’s disease, Parkinson’s disease, and depression. In addition, further research could be done to explore the potential therapeutic applications of MBHOB, such as the treatment of various neurological disorders. Finally, further research could be done to explore the potential toxicological effects of MBHOB, as well as the potential adverse effects of long-term exposure to MBHOB.

Scientific Research Applications

MBHOB is mainly used in studies involving biochemistry and physiology, as it has a number of biochemical and physiological effects. It has been used in studies of the effects of various drugs on the central nervous system, as well as studies of the mechanisms of action of various drugs. It has also been used in studies of the effects of various hormones on the body, as well as studies of the mechanisms of action of various hormones. In addition, it has been used in studies of the effects of various toxins on the body, as well as studies of the mechanisms of action of various toxins.